Cas no 2171860-34-5 (4-(isoquinolin-8-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(isoquinolin-8-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2171860-34-5
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 6448184
• PubChem ID: 165531761
• Update Time: 2025-05-21

4-(isoquinolin-8-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(isoquinolin-8-yl)pyrrolidine-3-carboxylic acid
• EN300-1457697
• 2171860-34-5

• Inchi： 1S/C14H14N2O2/c17-14(18)13-8-16-7-12(13)10-3-1-2-9-4-5-15-6-11(9)10/h1-6,12-13,16H,7-8H2,(H,17,18)
• InChI Key： CJLXBUDIGOYUPF-UHFFFAOYSA-N
• SMILES： OC(C1CNCC1C1C=CC=C2C=CN=CC=12)=O

Computed Properties

• Exact Mass: 242.105527694g/mol
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 62.2Ų

Additional information on 4-(isoquinolin-8-yl)pyrrolidine-3-carboxylic acid

4-(isoquinolin-8-yl)pyrrolidine-3-carboxylic acid (CAS No. 2171860-34-5): A Comprehensive Overview

4-(isoquinolin-8-yl)pyrrolidine-3-carboxylic acid (CAS No. 2171860-34-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This heterocyclic molecule combines an isoquinoline scaffold with a pyrrolidine carboxylic acid moiety, making it a valuable intermediate for drug discovery and medicinal chemistry applications. Its unique structural features contribute to its potential as a building block for bioactive molecules.

The compound's molecular formula is C₁₄H₁₄N₂O₂, with a molecular weight of 242.28 g/mol. Researchers are particularly interested in 4-(isoquinolin-8-yl)pyrrolidine-3-carboxylic acid derivatives due to their potential interactions with biological targets. The isoquinoline-pyrrolidine hybrid structure offers interesting possibilities for molecular recognition in biological systems, which is why it's frequently explored in structure-activity relationship (SAR) studies.

In recent years, the demand for novel heterocyclic compounds like 4-(isoquinolin-8-yl)pyrrolidine-3-carboxylic acid has increased significantly, driven by the pharmaceutical industry's need for new drug candidates. The compound's structural features make it particularly relevant for research in neurological disorders and metabolic diseases, which are among the most searched topics in medical chemistry today. Many researchers are investigating whether isoquinoline-containing compounds could offer solutions to current therapeutic challenges.

The synthesis of 4-(isoquinolin-8-yl)pyrrolidine-3-carboxylic acid typically involves multi-step organic reactions that carefully construct the molecular framework. Modern synthetic approaches emphasize atom economy and green chemistry principles, addressing another hot topic in contemporary chemical research. The compound's pyrrolidine carboxylic acid group provides an excellent handle for further derivatization, allowing medicinal chemists to create diverse libraries of potential drug candidates.

From a commercial perspective, CAS 2171860-34-5 represents an important building block in the fine chemicals market. Suppliers specializing in pharmaceutical intermediates often stock this compound due to growing demand from research institutions and drug development companies. The global market for such specialty heterocyclic compounds is expected to grow steadily, driven by increased R&D investment in personalized medicine and targeted therapies.

Quality control of 4-(isoquinolin-8-yl)pyrrolidine-3-carboxylic acid is crucial for research applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. These quality assurance measures ensure that researchers obtain reliable results when using this compound in their investigations, particularly in sensitive applications like enzyme inhibition studies or receptor binding assays.

The storage and handling of 4-(isoquinolin-8-yl)pyrrolidine-3-carboxylic acid require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry environments helps maintain stability. Researchers frequently inquire about the compound's solubility profile, which includes moderate solubility in polar organic solvents and limited solubility in water—information critical for experimental design.

Recent publications have explored the potential of 4-(isoquinolin-8-yl)pyrrolidine-3-carboxylic acid derivatives in various therapeutic areas. Some studies suggest these compounds might modulate specific biological pathways relevant to inflammation and cellular signaling. This aligns with current research trends focusing on small molecule modulators of disease pathways, a topic generating significant interest in both academic and industrial settings.

For researchers considering 4-(isoquinolin-8-yl)pyrrolidine-3-carboxylic acid for their projects, several factors should be considered. The compound's chiral center at the pyrrolidine ring offers possibilities for exploring stereochemical effects in biological activity—a growing area of interest in drug discovery. Additionally, the compound's hydrogen bonding capacity and molecular rigidity make it an interesting scaffold for rational drug design approaches.

The intellectual property landscape surrounding 4-(isoquinolin-8-yl)pyrrolidine-3-carboxylic acid and related compounds continues to evolve. Patent databases show increasing activity in this chemical space, particularly for applications in central nervous system disorders—another highly searched topic in medicinal chemistry. Researchers should conduct thorough patent searches before developing commercial applications based on this scaffold.

Looking ahead, 4-(isoquinolin-8-yl)pyrrolidine-3-carboxylic acid is likely to remain an important tool in medicinal chemistry research. Its combination of aromatic character from the isoquinoline ring and conformational flexibility from the pyrrolidine moiety offers unique opportunities for molecular design. As pharmaceutical research continues to emphasize targeted drug discovery and precision medicine, compounds like this will play increasingly important roles in developing next-generation therapeutics.